8-[4,4-Bis(4-fluorophenyl)butyl]-3-tert-butyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• CAS No.: 134069-68-4
• Product Name: 8-[4,4-Bis(4-fluorophenyl)butyl]-3-tert-butyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• Molecular Formula: C₂₈H₃₄F₂N₂O₂
• Molecular Weight: 468.6 g/mol
• IUPAC Name: 8-[4,4-bis(4-fluorophenyl)butyl]-3-tert-butyl-4-methylidene-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• Standard InChI: InChI=1S/C28H34F2N2O2/c1-20-28(34-26(33)32(20)27(2,3)4)15-18-31(19-16-28)17-5-6-25(21-7-11-23(29)12-8-21)22-9-13-24(30)14-10-22/h7-14,25H,1,5-6,15-19H2,2-4H3
• Standard InChIKey: OFRYIDMZALXALS-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C(=C)C2(CCN(CC2)CCCC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC1=O
• Canonical SMILES: CC(C)(C)N1C(=C)C2(CCN(CC2)CCCC(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC1=O
• Description: TDN345 is a Ca2+ antagonist, used for the treatment of vascular and senile dementia including Alzheimer//'s disease.
• Reference: [1]. Fukumoto H, et al. The novel compound TDN-345 induces synthesis/secretion of nerve growth factor in C6-10A glioma cells. Brain Res. 1997 Nov 7;774(1-2):87-93.[2]. Nakayama T, et al. Beneficial effects of TDN-345, a novel Ca2+ antagonist, on ischemic brain injury and cerebral glucose metabolism in experimental animal models with cerebrovascular lesions. Brain Res. 1997 Jul 11;762(1-2):203-10.
• PubChem Compound: 3077254
• Last Modified: Nov 11 2021